Cas no 87001-93-2 (1-[(2-chlorophenoxy)methyl]-2,3,4,5,6-pentafluorobenzene)
87001-93-2 structure
Product Name:1-[(2-chlorophenoxy)methyl]-2,3,4,5,6-pentafluorobenzene
CAS No:87001-93-2
MF:C13H6ClF5O
MW:308.631160259247
CID:1866373
PubChem ID:187579
Update Time:2025-04-21
1-[(2-chlorophenoxy)methyl]-2,3,4,5,6-pentafluorobenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-[(2-chlorophenoxy)methyl]-2,3,4,5,6-pentafluorobenzene
- Benzene, [(2-chlorophenoxy)methyl]pentafluoro-
- Phenol, 2-chloro, PFB ether
- Phenol, 2-chloro, PFB
- 1-((2-Chlorophenoxy)methyl)-2,3,4,5,6-pentafluorobenzene
- ROJSCQDJBOIUAV-UHFFFAOYSA-N
- DTXSID201007247
- 1-[(2-Chlorophenoxy)methyl]-2,3,4,5,6-pentafluorobenzene #
- Benzene, 1-((2-chlorophenoxy)methyl)-2,3,4,5,6-pentafluoro-
- 87001-93-2
-
- Inchi: 1S/C13H6ClF5O/c14-7-3-1-2-4-8(7)20-5-6-9(15)11(17)13(19)12(18)10(6)16/h1-4H,5H2
- InChI Key: ROJSCQDJBOIUAV-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1OCC1C(=C(C(=C(C=1F)F)F)F)F
Computed Properties
- Exact Mass: 308.003
- Monoisotopic Mass: 308.003
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Density: 1.489
- Boiling Point: 303.8°C at 760 mmHg
- Flash Point: 137.5°C
- Refractive Index: 1.513
1-[(2-chlorophenoxy)methyl]-2,3,4,5,6-pentafluorobenzene Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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